methyl N-(1-methylthio-1-iminomethyl)-carbamate
Cat. No. B3052190
M. Wt: 148.19 g/mol
InChI Key: MMBDAJMDNVQFDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03983116
Procedure details
To a solution of 69.5 parts of 2-methyl-2-thio-pseudourea sulfate and 47 parts of methyl chloroformate in 1000 parts of water at 0° is added dropwise, 56.9 parts of potassium hydroxide in 200 parts of water. The reaction mixture is stirred at room temperature for 3 hours and then extracted with methylene chloride. The methylene chloride extract is dried and the solvent evaporated on a rotary evaporator to give 45 parts of methyl N-(1-amino-1-methylthiomethylene)carbamate, m.p. 72°-77°.
[Compound]
Name
69.5
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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S(O)(O)(=O)=O.[CH3:6][S:7][C:8](=[NH:10])[NH2:9].Cl[C:12]([O:14][CH3:15])=[O:13].[OH-].[K+]>O>[NH2:10][C:8](=[N:9][C:12](=[O:13])[O:14][CH3:15])[S:7][CH3:6] |f:0.1,3.4|
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Inputs
Step One
[Compound]
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Name
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69.5
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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|
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)(=O)(O)O.CSC(N)=N
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC(=O)OC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
[OH-].[K+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture is stirred at room temperature for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
|
Type
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EXTRACTION
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|
Details
|
extracted with methylene chloride
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
The methylene chloride extract
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
is dried
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent evaporated on a rotary evaporator
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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product
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Smiles
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Name
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Type
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product
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Smiles
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NC(SC)=NC(OC)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
